3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one
• InChI: InChI=1S/C20H20N2O2S/c23-20(11-10-19-21-16-8-4-5-9-18(16)25-19)22-12-13-24-17(14-22)15-6-2-1-3-7-15/h1-9,17H,10-14H2
• InChI Key: PXINUPXLNRBDQK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)CCC2=NC3=CC=CC=C3S2)C4=CC=CC=C4

Description

3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one is a complex organic compound that features a benzothiazole ring, a phenylmorpholine moiety, and a propanone group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one typically involves multi-step organic reactions. One common method starts with the preparation of the benzothiazole ring, which can be synthesized from 2-aminothiophenol and a suitable aldehyde under acidic conditions. The phenylmorpholine moiety can be introduced through a nucleophilic substitution reaction involving morpholine and a phenyl halide. Finally, the propanone group is attached via a condensation reaction with an appropriate ketone precursor.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions using agents such as lithium aluminum hydride or sodium borohydride can convert ketone groups to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in DMF (dimethylformamide) for nucleophilic substitutions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, 3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction pathways and the development of novel compounds.

Biology

In biological research, this compound may be investigated for its potential as a bioactive molecule. Its structural features suggest it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, derivatives of this compound might exhibit pharmacological activities such as antimicrobial, anti-inflammatory, or anticancer properties. Research into these activities could lead to the development of new therapeutic agents.

Industry

In industry, this compound could be used in the development of new materials with specific properties, such as polymers or coatings. Its chemical stability and reactivity make it a versatile component in various industrial applications.

Mechanism of Action

The mechanism of action of 3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one would depend on its specific application. In a biological context, it might interact with enzymes or receptors, modulating their activity. The benzothiazole ring could engage in π-π interactions with aromatic amino acids, while the morpholine moiety might form hydrogen bonds with polar residues.

Comparison with Similar Compounds

Similar Compounds

3-(1,3-Benzothiazol-2-yl)-1-(2-phenylpiperidin-4-yl)propan-1-one: Similar structure but with a piperidine ring instead of morpholine.

3-(1,3-Benzothiazol-2-yl)-1-(2-phenylpyrrolidin-4-yl)propan-1-one: Contains a pyrrolidine ring instead of morpholine.

3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)butan-1-one: Similar structure but with a butanone group instead of propanone.

Uniqueness

The uniqueness of 3-(1,3-Benzothiazol-2-yl)-1-(2-phenylmorpholin-4-yl)propan-1-one lies in its combination of the benzothiazole ring, phenylmorpholine moiety, and propanone group. This specific arrangement of functional groups provides distinct chemical and biological properties, making it a valuable compound for various applications.